Cas no 1955473-59-2 (2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride)
2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Cyclopropaneacetic acid, 2-amino-2-(methoxycarbonyl)-, hydrochloride (1:1), (1S,2S)-
- 2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride
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- MDL: MFCD09971745
- Inchi: 1S/C7H11NO4.ClH/c1-12-6(11)7(8)3-4(7)2-5(9)10;/h4H,2-3,8H2,1H3,(H,9,10);1H/t4-,7+;/m1./s1
- InChI Key: WBNVZLBIFYAHQU-RERZVJIGSA-N
- SMILES: C([C@@]1(C[C@H]1CC(=O)O)N)(=O)OC.Cl
2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-88094-0.05g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 0.05g |
$3896.0 | 2023-09-01 | ||
| Enamine | EN300-88094-0.1g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 0.1g |
$4082.0 | 2023-09-01 | ||
| Enamine | EN300-88094-0.25g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 0.25g |
$4267.0 | 2023-09-01 | ||
| Enamine | EN300-88094-0.5g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 0.5g |
$4453.0 | 2023-09-01 | ||
| Enamine | EN300-88094-1.0g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 1.0g |
$4639.0 | 2023-02-11 | ||
| Enamine | EN300-88094-2.5g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 2.5g |
$9093.0 | 2023-09-01 | ||
| Enamine | EN300-88094-5.0g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 5.0g |
$13454.0 | 2023-02-11 | ||
| Enamine | EN300-88094-10.0g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 10.0g |
$19950.0 | 2023-02-11 | ||
| Enamine | EN300-88094-1g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 1g |
$4639.0 | 2023-09-01 | ||
| Enamine | EN300-88094-5g |
2-[(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride |
1955473-59-2 | 5g |
$13454.0 | 2023-09-01 |
2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride
Introduction to 2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride (CAS No. 1955473-59-2)
2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride, identified by its CAS number 1955473-59-2, is a specialized chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research in drug discovery and development. The presence of both stereocenters and functional groups such as amino and ester moieties renders this molecule particularly intriguing for medicinal chemists seeking to design novel therapeutic agents.
The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. This property is especially valuable in the context of drug development, where bioavailability and shelf-life are paramount. The chiral center at the (1S,2S)-configuration is particularly noteworthy, as enantiomeric purity is often a decisive factor in the efficacy and safety of pharmaceutical compounds. The stereochemistry of this molecule influences its interactions with biological targets, making it a key consideration in rational drug design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the pharmacophoric features of such complex molecules. The ester group at the 2-position serves as a versatile handle for further chemical modifications, allowing for the synthesis of analogs with tailored biological properties. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying compounds with desirable pharmacological profiles.
In the realm of medicinal chemistry, cyclopropylacetic acid derivatives have shown promise as scaffolds for developing drugs targeting various diseases. The cyclopropyl ring introduces rigidity into the molecular structure, which can enhance binding affinity to biological receptors. Moreover, the presence of both amino and ester functionalities provides multiple opportunities for hydrogen bonding and other non-covalent interactions, which are crucial for receptor recognition.
Current research efforts are focused on exploring the potential therapeutic applications of 2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The chiral nature of the molecule allows for the investigation of enantioselective interactions, which could lead to the development of more selective and potent drugs with reduced side effects.
The synthesis of this compound involves sophisticated organic reactions that require precise control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of complex chiral molecules like this one on a scalable basis. These synthetic methodologies are critical for ensuring that subsequent biological evaluations are conducted with well-defined molecular entities.
The pharmacokinetic properties of 2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary data suggest that this compound exhibits favorable solubility and stability profiles, which could translate into good oral bioavailability. However, further studies are needed to fully characterize its ADME properties in vivo.
Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery pipeline for novel bioactive compounds like this one. High-throughput screening (HTS) technologies have been instrumental in identifying hits that exhibit promising biological activity. Once hits are identified, medicinal chemists employ structure-activity relationship (SAR) studies to optimize these leads into viable drug candidates.
The role of computational tools in modern drug discovery cannot be overstated. Molecular docking simulations and quantum mechanical calculations provide insights into how a compound interacts with its biological target at the atomic level. These computational approaches complement experimental efforts by allowing researchers to predict binding affinities and identify key interactions before conducting costly wet-lab experiments.
In conclusion, 2-(1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropylacetic acid hydrochloride (CAS No. 1955473-59-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in addressing unmet medical needs.
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